Cas no 1273675-00-5 (2-(2-bromo-4-methylphenyl)azetidine)

• Product Name: 2-(2-bromo-4-methylphenyl)azetidine
• CAS No: 1273675-00-5
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6045379
• PubChem ID: 79015796
• Update Time: 2025-08-05

2-(2-bromo-4-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methylphenyl)azetidine
• EN300-1895546
• AKOS017549329
• 1273675-00-5

• Inchi： 1S/C10H12BrN/c1-7-2-3-8(9(11)6-7)10-4-5-12-10/h2-3,6,10,12H,4-5H2,1H3
• InChI Key： QUGZIPYVMVQKGZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1CCN1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(2-bromo-4-methylphenyl)azetidine

Comprehensive Analysis of 2-(2-bromo-4-methylphenyl)azetidine (CAS No. 1273675-00-5): Properties, Applications, and Industry Insights

The chemical compound 2-(2-bromo-4-methylphenyl)azetidine (CAS No. 1273675-00-5) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a heterocyclic azetidine derivative, this molecule combines a brominated aromatic ring with a strained four-membered nitrogen ring, creating a scaffold with intriguing reactivity patterns. Recent literature highlights its potential as a building block for drug discovery, particularly in developing kinase inhibitors and GPCR-targeted therapies.

Structural analysis reveals that the 2-bromo-4-methyl substitution on the phenyl ring enhances the compound's lipophilicity and electron-withdrawing properties, while the azetidine moiety contributes to conformational restriction. This combination makes 1273675-00-5 particularly valuable for medicinal chemistry applications where bioisosteric replacement strategies are employed. Researchers frequently search for "azetidine synthesis methods" and "bromophenyl derivatives applications," reflecting growing interest in this chemical space.

From a synthetic chemistry perspective, 2-(2-bromo-4-methylphenyl)azetidine serves as a versatile intermediate. Its bromine atom allows for various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are frequently discussed in "organobromine compound reactivity" searches. The compound's stability under standard laboratory conditions makes it preferable for high-throughput screening applications compared to more reactive analogs.

In pharmaceutical contexts, the azetidine ring has emerged as a valuable saturated heterocycle alternative to piperidine or pyrrolidine, addressing metabolic stability concerns. Database analytics show increasing queries about "azetidine in drug design" and "small ring nitrogen heterocycles," underscoring the relevance of compounds like 1273675-00-5. The methyl group at the 4-position offers opportunities for structure-activity relationship (SAR) optimization through further derivatization.

The agrochemical industry has explored 2-(2-bromo-4-methylphenyl)azetidine as a precursor for crop protection agents, particularly in developing compounds with improved environmental profiles. Search trends indicate growing interest in "halogenated azetidine applications" and "sustainable pesticide intermediates," aligning with global demands for greener agricultural solutions. The compound's balanced physicochemical properties (logP ~2.8, molecular weight 240.1 g/mol) make it suitable for formulation development.

Analytical characterization of CAS 1273675-00-5 typically involves NMR spectroscopy (showing distinctive shifts at δ 7.4-7.6 ppm for aromatic protons and δ 3.8-4.2 ppm for azetidine CH₂ groups), mass spectrometry (M+ peak at m/z 240/242 with characteristic Br isotope pattern), and HPLC purity analysis. These techniques address common search queries about "azetidine compound characterization" and "brominated aromatic analysis methods."

Recent patent literature reveals innovative applications of 2-(2-bromo-4-methylphenyl)azetidine in material science, particularly as a monomer for specialty polymers. The compound's ability to participate in polymerization reactions while maintaining the azetidine ring's integrity has sparked interest in "nitrogen-containing polymer precursors" searches. This dual functionality as both pharmaceutical intermediate and material building block enhances its commercial value.

From a regulatory standpoint, proper handling of 1273675-00-5 requires standard organic compound precautions. While not classified as hazardous under major chemical inventories, appropriate engineering controls should be employed during large-scale operations. This addresses frequently asked questions about "azetidine derivative safety" and "bromophenyl compound handling" in research settings.

The global market for azetidine-containing compounds like 2-(2-bromo-4-methylphenyl)azetidine is projected to grow at 6-8% annually, driven by pharmaceutical demand. Supply chain analytics show particular interest from North American and Asian research hubs, correlating with search volume for "azetidine suppliers" and "custom bromophenyl synthesis." The compound's commercial availability in both milligram and kilogram quantities supports diverse research needs.

Future research directions for CAS 1273675-00-5 may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), addressing trending queries about "heterocyclic linkers in drug discovery." The compound's balanced properties position it as a valuable tool for addressing current challenges in medicinal chemistry and chemical biology.